Cas no 1105232-71-0 (3-(2H-1,3-benzodioxol-5-yl)-5-[(4-fluorobenzenesulfonyl)methyl]-1,2,4-oxadiazole)

• Product name: 3-(2H-1,3-benzodioxol-5-yl)-5-[(4-fluorobenzenesulfonyl)methyl]-1,2,4-oxadiazole
• CAS No: 1105232-71-0
• MF: C₁₆H₁₁FN₂O₅S
• MW: 362.332346200943
• CID: 5386496

3-(2H-1,3-benzodioxol-5-yl)-5-[(4-fluorobenzenesulfonyl)methyl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-Benzodioxol-5-yl)-5-[[(4-fluorophenyl)sulfonyl]methyl]-1,2,4-oxadiazole
• 3-(2H-1,3-benzodioxol-5-yl)-5-[(4-fluorobenzenesulfonyl)methyl]-1,2,4-oxadiazole

• Inchi： 1S/C16H11FN2O5S/c17-11-2-4-12(5-3-11)25(20,21)8-15-18-16(19-24-15)10-1-6-13-14(7-10)23-9-22-13/h1-7H,8-9H2
• InChI Key： JWSWJNVBKKKUAS-UHFFFAOYSA-N
• SMILES： O1C(CS(C2=CC=C(F)C=C2)(=O)=O)=NC(C2=CC=C3OCOC3=C2)=N1

Experimental Properties

• Density: 1.498±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 576.9±60.0 °C(Predicted)
• pka: -3.52±0.49(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-5-[(4-fluorobenzenesulfonyl)methyl]-1,2,4-oxadiazole

Comprehensive Analysis of 3-(2H-1,3-benzodioxol-5-yl)-5-[(4-fluorobenzenesulfonyl)methyl]-1,2,4-oxadiazole (CAS No. 1105232-71-0)

The compound 3-(2H-1,3-benzodioxol-5-yl)-5-[(4-fluorobenzenesulfonyl)methyl]-1,2,4-oxadiazole (CAS No. 1105232-71-0) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a 1,3-benzodioxole moiety with a 1,2,4-oxadiazole ring, further functionalized by a 4-fluorobenzenesulfonylmethyl group. This intricate architecture endows the compound with potential bioactivity, making it a subject of interest for drug discovery and material science applications.

In recent years, researchers have focused on the 1,2,4-oxadiazole derivatives due to their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the benzodioxole group in this compound is particularly noteworthy, as this scaffold is found in several FDA-approved drugs, such as paroxetine and piperonyl butoxide. The 4-fluorobenzenesulfonyl substituent adds another layer of complexity, potentially enhancing the molecule's binding affinity to biological targets.

The synthesis of CAS No. 1105232-71-0 typically involves multi-step organic reactions, including cyclization and sulfonylation processes. Recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes for such compounds, aligning with the growing demand for eco-friendly pharmaceutical production. This aspect is particularly relevant given current industry trends toward green synthesis and reduced environmental impact in chemical manufacturing.

From a structural perspective, the 1,2,4-oxadiazole core in this compound serves as a bioisostere for ester and amide functionalities, potentially improving metabolic stability. The fluorine atom in the benzenesulfonyl group may influence the molecule's pharmacokinetic properties, as fluorination is a common strategy in modern drug design to modulate lipophilicity and membrane permeability. These features make 3-(2H-1,3-benzodioxol-5-yl)-5-[(4-fluorobenzenesulfonyl)methyl]-1,2,4-oxadiazole an interesting candidate for further medicinal chemistry exploration.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The growing integration of computational chemistry and AI-assisted drug discovery tools has facilitated more efficient analysis of such complex molecules, addressing common questions about their 3D conformation and molecular interactions. These technological advancements are particularly relevant to researchers searching for information on structure-activity relationships in heterocyclic compounds.

In material science applications, the benzodioxole-oxadiazole hybrid structure shows promise for developing novel organic electronic materials. The conjugated system and potential for π-π stacking interactions make it interesting for OLED and photovoltaic applications, aligning with current research trends in sustainable energy materials. This dual potential in both pharmaceutical and material science domains makes CAS No. 1105232-71-0 a versatile compound worthy of continued investigation.

Quality control and purity assessment of this compound are critical for research applications, with HPLC and LC-MS being commonly employed techniques. The pharmaceutical industry's increasing focus on quality by design (QbD) principles has raised standards for characterizing such specialized chemicals, addressing common concerns about batch-to-batch consistency and impurity profiling in fine chemicals.

As research continues, the structure-activity relationship of this compound and its analogs remains an active area of investigation. The combination of fluorinated and heteroaromatic features in its structure provides multiple vectors for structural modification, allowing medicinal chemists to explore various lead optimization strategies. This aligns with current pharmaceutical industry priorities focused on targeted drug design and precision medicine approaches.

Storage and handling recommendations for 3-(2H-1,3-benzodioxol-5-yl)-5-[(4-fluorobenzenesulfonyl)methyl]-1,2,4-oxadiazole typically follow standard protocols for organic compounds, with emphasis on protection from moisture and light. The growing emphasis on laboratory safety and proper chemical storage in research settings has made such information increasingly valuable to scientists and procurement specialists searching for this compound.

Future research directions for this compound may include exploration of its biological activity spectrum, formulation development potential, and structure-based optimization. The integration of high-throughput screening methods and fragment-based drug discovery approaches could accelerate the identification of valuable applications for this molecular scaffold in various therapeutic areas.